Cas no 2089664-83-3 (methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate)

Methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate is a versatile pyrrole-based ester compound with applications in organic synthesis and pharmaceutical research. Its structure features a reactive amino group and an ester moiety, enabling its use as a building block for heterocyclic compounds and bioactive molecules. The 2,4-dimethylpyrrole core enhances stability while maintaining reactivity in functionalization reactions. This compound is particularly valuable in medicinal chemistry for the development of novel pharmacophores due to its ability to participate in condensation, acylation, and nucleophilic substitution reactions. It is typically supplied as a high-purity solid, ensuring consistent performance in synthetic workflows. Proper handling under inert conditions is recommended to preserve its stability.
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate structure
2089664-83-3 structure
Product name:methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
CAS No:2089664-83-3
MF:C9H14N2O2
MW:182.219662189484
CID:5837423
PubChem ID:131439583

methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
    • 2089664-83-3
    • EN300-1793054
    • Inchi: 1S/C9H14N2O2/c1-5-4-11-6(2)7(5)8(10)9(12)13-3/h4,8,11H,10H2,1-3H3
    • InChI Key: YMCJQZNOTMTPDZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1C(C)=CNC=1C)N)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.1Ų
  • XLogP3: 0.5

methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1793054-0.25g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
0.25g
$1065.0 2023-09-19
Enamine
EN300-1793054-0.5g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
0.5g
$1111.0 2023-09-19
Enamine
EN300-1793054-10g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
10g
$4974.0 2023-09-19
Enamine
EN300-1793054-2.5g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
2.5g
$2268.0 2023-09-19
Enamine
EN300-1793054-5.0g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
5g
$3355.0 2023-06-02
Enamine
EN300-1793054-0.1g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
0.1g
$1019.0 2023-09-19
Enamine
EN300-1793054-1g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
1g
$1157.0 2023-09-19
Enamine
EN300-1793054-5g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
5g
$3355.0 2023-09-19
Enamine
EN300-1793054-1.0g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
1g
$1157.0 2023-06-02
Enamine
EN300-1793054-0.05g
methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate
2089664-83-3
0.05g
$972.0 2023-09-19

Additional information on methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate

Comprehensive Overview of Methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate (CAS No. 2089664-83-3)

Methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate (CAS No. 2089664-83-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrole ring structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its methyl ester and amino acid functional groups make it a versatile building block for drug discovery and development.

In recent years, the demand for pyrrole derivatives like methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate has surged due to their potential applications in treating metabolic disorders and inflammatory diseases. Researchers are particularly interested in its role as a precursor for small molecule inhibitors and peptide mimetics, which are critical in targeting specific enzymes and receptors. The compound's CAS No. 2089664-83-3 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the key advantages of methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate is its stability under various reaction conditions, making it suitable for multi-step synthetic processes. Its 2,4-dimethyl-1H-pyrrole moiety contributes to enhanced lipophilicity, which is a desirable property for improving drug bioavailability. This feature aligns with current trends in drug delivery optimization, a hot topic in pharmaceutical sciences.

The compound's synthesis typically involves esterification and amination reactions, which are well-documented in organic chemistry protocols. Recent advancements in green chemistry have also explored eco-friendly methods for producing such intermediates, addressing the industry's shift toward sustainable practices. Users often search for "sustainable synthesis of pyrrole derivatives" or "green chemistry in drug intermediates," highlighting the relevance of this compound in modern research.

From an analytical perspective, methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are critical for regulatory compliance in pharmaceutical applications. The compound's CAS No. 2089664-83-3 is often referenced in patent filings, underscoring its commercial value.

In conclusion, methyl 2-amino-2-(2,4-dimethyl-1H-pyrrol-3-yl)acetate (CAS No. 2089664-83-3) represents a pivotal compound in contemporary chemical research. Its structural features and synthetic versatility make it a focal point for innovations in drug design and material science. As the scientific community continues to explore its potential, this compound is poised to play a central role in future breakthroughs.

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